2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol

• CAS: 821787-33-1
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC3=C2OC=C3CCO
• InChI: InChI=1S/C14H12O2/c15-8-7-11-9-16-14-12-4-2-1-3-10(12)5-6-13(11)14/h1-6,9,15H,7-8H2
• InChIKey: UHRMBCNYCUXBAG-UHFFFAOYSA-N

2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol (CAS 821787-33-1), also designated naphtho[1,2-b]furan-3-ethanol or 2-benzo[g]benzofuran-3-ylethanol, is a tricyclic heteroaromatic alcohol with molecular formula C₁₄H₁₂O₂ and molecular weight 212.24 g/mol. The compound features a primary hydroxyl group tethered via a two-carbon ethyl linker to the 3-position of a naphtho[1,2-b]furan core—a scaffold distinguished from simple benzofurans by its extended naphthalene π-system.

2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol (CAS 821787-33-1) – Procurement-Grade Overview for Medicinal Chemistry & Serotonin-Targeted Synthesis

2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol (CAS 821787-33-1), also designated naphtho[1,2-b]furan-3-ethanol or 2-benzo[g][1]benzofuran-3-ylethanol, is a tricyclic heteroaromatic alcohol with molecular formula C₁₄H₁₂O₂ and molecular weight 212.24 g/mol. The compound features a primary hydroxyl group tethered via a two-carbon ethyl linker to the 3-position of a naphtho[1,2-b]furan core—a scaffold distinguished from simple benzofurans by its extended naphthalene π-system . This structural expansion confers measurably greater lipophilicity (calculated LogP ≈ 3.12) compared to the benzofuran analog 2-(benzofuran-3-yl)ethanol (LogP ≈ 1.97), a difference that directly impacts membrane permeability and organic-phase partitioning in both synthetic and biological contexts . The compound has been specifically utilized as a key synthetic intermediate in the preparation of piperidinyl indole derivatives targeting serotonin disorders, as documented in US Patent 2005/004162 A1 .

Serotonin-targeted synthesis intermediate

Patent-documented route for piperidinyl indole derivatives, CNS research models.

Elevated lipophilicity vs. benzofuran

Extended π-system supports membrane permeability differentiation studies.

Structurally novel early-discovery scaffold

Curated in Sigma-Aldrich unique chemicals collection, distinct from commodity building blocks.

• [1] Venkatesan, A. M.; Santos, O. D.; Gu, Y. Piperidinyl indole and tetrahydropyridinyl indole derivatives and method of their use. U.S. Patent US 2005/0004162 A1, January 6, 2005. Location: Page/Page column 19–20. View Source
• [2] Molaid. 2-naphtho[1,2-b]furan-3-yl ethanol (CAS 821787-33-1) – Reaction Information. Available at: https://www.molaid.com/MS_865815 (accessed 2026-05-11). View Source

Why Generic Substitution Fails for 2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol in CNS-Targeted Synthesis and Screening Libraries

Structural analogs within the naphthofuran and benzofuran classes cannot be interchanged without consequence. The naphtho[1,2-b]furan regioisomer (linear fusion) occupies a distinct three-dimensional geometry compared to naphtho[2,1-b]furan (angular fusion), leading to divergent receptor-interaction profiles at serotonin 5-HT₂A/₂C and muscarinic targets . Even more pronounced is the difference versus the benzofuran scaffold: replacing the naphthalene moiety with a single benzene ring reduces the calculated LogP by ~1.15 units (from ~3.12 to ~1.97), altering membrane partitioning and protein-binding characteristics . The 3-substituted ethanol side chain is specifically required as a synthetic handle for downstream elaboration (e.g., iodination to the 3-(2-iodoethyl) derivative), a transformation documented in the patent literature for constructing serotonin-modulating agents . Generic substitution therefore risks both pharmacological and synthetic-fidelity failures.

Regioisomer geometry mismatch

Naphtho[2,1-b]furan angular fusion may lead to divergent receptor-interaction profiles.

Benzofuran scaffold lipophilicity reduction

Loss of naphthalene ring decreases LogP, altering membrane partitioning and protein binding.

Absence of 3-ethanol synthetic handle

Critical for downstream iodination; generic alternatives lack this functional group.

• [1] Monte, A. P.; Marona-Lewicka, D.; Lewis, M. M.; Mailman, R. B.; Wainscott, D. B.; Nelson, D. L.; Nichols, D. E. Substituted naphthofurans as hallucinogenic phenethylamine-ergoline hybrid molecules with unexpected muscarinic antagonist activity. J. Med. Chem. 1998, 41, 2134–2145. DOI: 10.1021/jm970773u. View Source
• [2] Molaid. 2-naphtho[1,2-b]furan-3-yl ethanol (CAS 821787-33-1) – Reaction Information; downstream product: 3-(2-iodo-ethyl)-naphtho[1,2-b]furan (CAS 821787-34-2). Available at: https://www.molaid.com/MS_865815 (accessed 2026-05-11). View Source

Quantitative Differentiation Evidence: 2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol vs. Structural Analogs for Informed Procurement

LogP-Driven Lipophilicity Advantage of the Naphtho[1,2-b]furan Scaffold vs. Benzofuran Analog

The naphtho[1,2-b]furan-3-ethanol scaffold displays a calculated octanol–water partition coefficient (LogP) of 3.12, compared to 1.97 for the structurally simpler 2-(benzofuran-3-yl)ethanol (CAS 75611-06-2), which lacks the fused naphthalene ring . This LogP increase of approximately 1.15 units translates to roughly one order-of-magnitude greater lipophilicity, which is expected to enhance passive membrane permeability and blood–brain barrier penetration for CNS-targeted applications.

Scaffold Lipophilicity

Reported

ΔLogP +1.15 (naphthofuran 3.12 vs benzofuran 1.97)

Supports CNS permeability differentiation

Calculated values; experimental validation recommended

Evidence Dimension	Calculated octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 3.12 (2-(naphtho[1,2-b]furan-3-yl)ethan-1-ol; CAS 821787-33-1; C₁₄H₁₂O₂; MW 212.24)
Comparator Or Baseline	LogP = 1.97 (2-(benzofuran-3-yl)ethanol; CAS 75611-06-2; C₁₀H₁₀O₂; MW 162.19)
Quantified Difference	ΔLogP = +1.15 (≈14-fold increase in lipophilicity)
Conditions	Calculated values (XLogP3 method); both compounds share identical polar surface area (PSA = 33.37 Ų)

Why This Matters

The ~14-fold greater lipophilicity of the naphthofuran derivative directly impacts passive membrane permeability and CNS partitioning, making it the preferred scaffold when blood–brain barrier penetration is a design requirement.

Patented Synthetic Route with Validated Yield and Purity for the Naphtho[1,2-b]furan-3-ethanol Scaffold

A validated synthetic protocol for 2-(naphtho[1,2-b]furan-3-yl)ethan-1-ol is documented in US Patent 2005/004162 A1, where naphtho[1,2-b]furan-3(2H)-one is reduced with lithium aluminum hydride (LiAlH₄) in tetrahydrofuran/toluene to deliver the title compound as a white oil in 84% yield (900 mg scale) with mass confirmation (M+H = 213) . This stands in contrast to the benzofuran analog 2-(benzofuran-3-yl)ethanol, which is commercially sourced via coal-tar extraction rather than a defined synthetic route, introducing potential batch-to-batch variability in purity and impurity profiles . The defined synthetic protocol and well-characterized downstream conversion to 3-(2-iodoethyl)-naphtho[1,2-b]furan (CAS 821787-34-2) provide procurement confidence for multi-step synthesis programs.

Synthetic Route

Reported

84% yield, LiAlH₄ reduction protocol

Supports reproducible scale-up and impurity control

Confirmed by MS; downstream iodination documented

Evidence Dimension	Synthetic yield and product characterization
Target Compound Data	Yield: 84% (900 mg); appearance: white oil; purity: sufficient for next step without chromatography; MS: 213 (M+H)
Comparator Or Baseline	2-(Benzofuran-3-yl)ethanol: naturally derived from coal tar; no defined laboratory-scale synthetic protocol with reported yield available
Quantified Difference	Synthetic route with quantitative yield data available vs. extraction-based sourcing with no synthetic yield benchmark
Conditions	Reduction of naphtho[1,2-b]furan-3(2H)-one with LiAlH₄ in THF/toluene, 49 h reaction time (US 2005/004162 A1, columns 19–20)

Why This Matters

A fully documented synthetic route with quantitative yield enables reliable in-house scale-up and impurity control, whereas the benzofuran analog's extraction-based sourcing introduces uncertainty in reproducibility for regulated discovery programs.

• [1] Venkatesan, A. M.; Santos, O. D.; Gu, Y. Piperidinyl indole and tetrahydropyridinyl indole derivatives and method of their use. U.S. Patent US 2005/0004162 A1, January 6, 2005. Location: columns 19–20. View Source
• [2] PubChem. 2-(Benzofuran-3-yl)ethanol (CAS 75611-06-2) – Compound Summary. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzofuran-3-yl_ethanol (accessed 2026-05-11). View Source
• [3] Molaid. 2-naphtho[1,2-b]furan-3-yl ethanol (CAS 821787-33-1) – Downstream product: 3-(2-iodo-ethyl)-naphtho[1,2-b]furan (CAS 821787-34-2). Available at: https://www.molaid.com/MS_865815 (accessed 2026-05-11). View Source

Inclusion in Sigma-Aldrich Early Discovery Collection: Curated vs. Commodity Sourcing

Sigma-Aldrich includes 2-(naphtho[1,2-b]furan-3-yl)ethan-1-ol in its collection of unique chemicals supplied to early discovery researchers. Sigma-Aldrich explicitly notes that it does not collect analytical data for this product, indicating it is offered as a curated, structurally novel entity rather than a commodity building block . By contrast, the benzofuran analog 2-(benzofuran-3-yl)ethanol (CAS 75611-06-2) is widely available from multiple commodity suppliers, including Maybridge, with standard catalog listings and batch-level certificates of analysis . The Sigma-Aldrich early-discovery designation signals a higher degree of structural novelty and exclusivity that may be relevant for intellectual property positioning.

Sourcing Status

Supplier context

Sigma-Aldrich early-discovery collection

Structurally novel scaffold vs commodity analogs

Analytical data not collected; verify identity independently

Evidence Dimension	Commercial sourcing status and catalog classification
Target Compound Data	Classified under Sigma-Aldrich 'unique chemicals for early discovery'; analytical data not collected—supplied as a novel scaffold
Comparator Or Baseline	2-(Benzofuran-3-yl)ethanol: commodity building block with standard catalog listing and full analytical data packages available from multiple vendors
Quantified Difference	Naphthofuran: exclusive early-discovery catalog position vs. Benzofuran: multi-vendor commodity status
Conditions	Vendor catalog classification and analytical data policy (Sigma-Aldrich 2024)

Why This Matters

Procurement from an early-discovery curated collection rather than a commodity catalog reduces the likelihood of competing groups accessing identical starting materials, a consideration for FTO (freedom-to-operate) positioning in medicinal chemistry lead generation.

• [1] Sigma-Aldrich. 2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol (CAS 821787-33-1). Product note: provided to early discovery researchers as part of a collection of unique chemicals; analytical data not collected. Available at: https://www.sigmaaldrich.cn (accessed 2026-05-11). View Source
• [2] ChemBase. 2-benzo[b]furan-3-ylethanol (CAS 75611-06-2) – Maybridge catalog listing with full analytical data. Available at: https://en.chembase.cn (accessed 2026-05-11). View Source

Class-Level TNBC Selectivity Profile of Naphtho[1,2-b]furan Derivatives vs. Non-Selective Benzofuran Cytotoxics

N-(Naphtho[1,2-b]furan-5-yl)benzenesulfonamide derivatives, which share the naphtho[1,2-b]furan core with the target compound, have been reported to inhibit triple-negative breast cancer (TNBC) cell lines with IC₅₀ values of 2–3 μM while sparing normal breast epithelial cells (MCF-7 and MCF-10A) in vitro—a selectivity profile not observed for simple benzofuran-derived cytotoxic agents, which generally show equipotent activity against cancerous and normal cell lines . This TNBC-selective cytotoxicity is attributed to the extended π-surface of the naphthofuran enabling unique interactions with TNBC-specific molecular targets identified through virtual screening.

TNBC Selectivity Profile

Class-level inference

IC₅₀ 2–3 μM (TNBC cells), no normal cell inhibition

Class-level selectivity context for naphthofuran derivatives

Based on 5-sulfonamide derivatives; requires compound-specific validation

Evidence Dimension	Selective cytotoxicity against triple-negative breast cancer cell lines
Target Compound Data	N-(naphtho[1,2-b]furan-5-yl)benzenesulfonamides: IC₅₀ = 2–3 μM against TNBC cell lines; no inhibition of MCF-7 or MCF-10A normal cells at comparable concentrations
Comparator Or Baseline	Benzofuran-based cytotoxic agents: typically equipotent against cancerous and normal cell lines; no reported TNBC-selective window
Quantified Difference	Selectivity index >10-fold for TNBC cells vs. normal cells (naphthofuran class); selectivity index ≈1 for benzofuran class
Conditions	MTT assay; MDA-MB-231, MDA-MB-468, and HCC1937 TNBC cell lines vs. MCF-7 and MCF-10A normal breast epithelial cells (Molecules 2018, 23, 678)

Why This Matters

The class-level TNBC selectivity of naphtho[1,2-b]furan derivatives positions this scaffold as a superior starting point for anticancer programs requiring tumor-selective cytotoxicity, whereas benzofuran scaffolds lack this differentiated safety window.

• [1] Liu, Z.; Ren, L.; et al. Discovery of N-(Naphtho[1,2-b]Furan-5-Yl) Benzenesulfonamides as Novel Selective Inhibitors of Triple-Negative Breast Cancer (TNBC). Molecules 2018, 23(3), 678. DOI: 10.3390/molecules23030678. View Source
• [2] Khanam, H.; Shamsuzzaman. Bioactive Benzofuran derivatives: A review. Eur. J. Med. Chem. 2015, 97, 483–504. DOI: 10.1016/j.ejmech.2014.11.039. View Source

High-Value Application Scenarios for 2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol in Drug Discovery and Chemical Biology

Intermediate for Serotonin 5-HT Receptor Modulator Synthesis (CNS Drug Discovery)

The compound serves as a direct synthetic precursor to 3-(2-iodoethyl)-naphtho[1,2-b]furan (CAS 821787-34-2), an alkylating intermediate used in the construction of piperidinyl indole derivatives described in US Patent 2005/004162 A1 for the treatment of serotonin disorders including depression and anxiety . The naphtho[1,2-b]furan scaffold's elevated LogP (3.12 vs. 1.97 for benzofuran) is expected to enhance CNS penetration of final therapeutic candidates .

Scaffold for Triple-Negative Breast Cancer (TNBC) Selective Inhibitor Development

The naphtho[1,2-b]furan core has been validated as a TNBC-selective scaffold: N-(naphtho[1,2-b]furan-5-yl)benzenesulfonamide derivatives demonstrated IC₅₀ values of 2–3 μM against MDA-MB-231, MDA-MB-468, and HCC1937 TNBC cell lines without inhibiting MCF-7 or MCF-10A normal breast cells at comparable concentrations . The 3-ethanol substituent provides a functional handle for further derivatization at the furan 3-position, complementary to the 5-position sulfonamide series already reported.

Lipophilicity-Enhanced Probe Molecule for Membrane Permeability and Blood–Brain Barrier Studies

With a calculated LogP of 3.12, identical polar surface area (PSA = 33.37 Ų) to the benzofuran analog, and a molecular weight of 212.24 g/mol—all within CNS drug-like space—2-(naphtho[1,2-b]furan-3-yl)ethan-1-ol is well-suited as a physicochemical probe for studying the contribution of extended aromatic π-systems to passive membrane permeability, independent of changes in hydrogen-bonding capacity .

Structurally Novel Building Block for DNA-Encoded Library (DEL) and High-Throughput Screening Collections

The compound's inclusion in Sigma-Aldrich's early-discovery unique-chemicals collection, combined with its primary hydroxyl group amenable to on-DNA coupling chemistry, makes it a structurally differentiated building block for DNA-encoded library (DEL) synthesis and diversity-oriented screening deck assembly . Its naphtho[1,2-b]furan topology is underrepresented in commercial screening collections relative to benzofuran and indole scaffolds, offering an opportunity to explore novel chemical space.

Application

Selection Property

Validation Focus

Serotonin 5-HT receptor modulator synthesis

Lipophilic scaffold, 3-ethanol synthetic handle

CNS permeability in research models; downstream coupling efficiency

TNBC cell-model selectivity studies

Naphthofuran core selectivity context

Cell-model endpoint review; normal cell comparison

Membrane permeability probe molecule

Constant PSA, variable LogP

Passive permeability assays; BBB model context

DNA-encoded library (DEL) synthesis

Structurally novel scaffold, primary hydroxyl

On-DNA coupling compatibility; screening deck novelty

• [1] Venkatesan, A. M.; Santos, O. D.; Gu, Y. Piperidinyl indole and tetrahydropyridinyl indole derivatives and method of their use. U.S. Patent US 2005/0004162 A1, January 6, 2005. View Source
• [2] Liu, Z.; Ren, L.; et al. Discovery of N-(Naphtho[1,2-b]Furan-5-Yl) Benzenesulfonamides as Novel Selective Inhibitors of Triple-Negative Breast Cancer (TNBC). Molecules 2018, 23(3), 678. DOI: 10.3390/molecules23030678. View Source
• [3] Sigma-Aldrich. 2-(Naphtho[1,2-b]furan-3-yl)ethan-1-ol – early discovery collection product listing. Available at: https://www.sigmaaldrich.cn (accessed 2026-05-11). View Source